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Compound of Interest

Compound Name: NNC 05-2090

Cat. No.: B10771031 Get Quote

For Researchers, Scientists, and Drug Development Professionals

NNC 05-2090, a piperidine derivative, presents a complex and intriguing polypharmacological

profile, engaging with multiple biological targets. This guide provides a comprehensive

comparison of NNC 05-2090's activity with other relevant compounds, supported by

experimental data, to elucidate the advantages of its multifaceted nature. Its diverse

interactions with gamma-aminobutyric acid (GABA) transporters, monoamine transporters, and

G-protein coupled receptors, including the novel identification as a neuromedin U receptor 2

(NMUR2) antagonist, suggest its potential utility in a range of neurological and oncological

research areas.

I. GABA Transporter Inhibition Profile
NNC 05-2090 exhibits a broad-spectrum inhibitory activity across various GABA transporter

(GAT) subtypes, distinguishing it from more selective inhibitors. This broad activity may offer a

unique advantage in modulating GABAergic neurotransmission.
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Compound
BGT-1
(IC50/Ki,
µM)

GAT-1
(IC50, µM)

GAT-2
(IC50, µM)

GAT-3
(IC50, µM)

Reference

NNC 05-2090
10.6 (IC50) /

1.4 (Ki)
29.62 45.29 22.51 [1]

Tiagabine - - - - -

SNAP-5114 - >30 20 6.6 -

SKF89976A - - - - -

Note: A comprehensive side-by-side comparison of IC50 values for Tiagabine and SKF89976A

with NNC 05-2090 from a single study was not available in the provided search results.

Tiagabine is known as a selective GAT-1 inhibitor, and SKF89976A is also a potent GAT-1

inhibitor.

Experimental Protocol: [³H]GABA Uptake Inhibition
Assay in Rat Brain Synaptosomes
This protocol outlines the methodology used to determine the inhibitory potency of compounds

on GABA uptake in native brain tissue preparations.

1. Synaptosome Preparation:

Rat cerebral cortex and inferior colliculus are homogenized in ice-cold sucrose buffer.

The homogenate is centrifuged at 1,000 x g for 10 minutes at 4°C to remove nuclei and

cellular debris.

The resulting supernatant is then centrifuged at 20,000 x g for 20 minutes at 4°C to pellet the

synaptosomes.

The synaptosomal pellet is resuspended in a suitable buffer (e.g., Krebs-HEPES buffer).

2. Uptake Assay:
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Aliquots of the synaptosomal suspension are pre-incubated with various concentrations of

the test compound (e.g., NNC 05-2090) or vehicle for a specified time (e.g., 10-15 minutes)

at 37°C.

The uptake reaction is initiated by the addition of [³H]GABA (e.g., 50 nM).

The incubation is carried out for a short period (e.g., 5 minutes) at 37°C.

The reaction is terminated by rapid filtration through glass fiber filters to separate the

synaptosomes from the incubation medium.

The filters are washed with ice-cold buffer to remove non-specifically bound radioactivity.

3. Data Analysis:

The radioactivity retained on the filters is quantified using liquid scintillation counting.

The percentage of inhibition of [³H]GABA uptake is calculated for each concentration of the

test compound.

IC50 values (the concentration of the compound that inhibits 50% of specific [³H]GABA

uptake) are determined by non-linear regression analysis of the concentration-response

curves.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Validation & Comparative

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 5 Tech Support

https://www.benchchem.com/product/b10771031?utm_src=pdf-body-img
https://www.benchchem.com/product/b10771031?utm_src=pdf-custom-synthesis
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b10771031?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


References

1. medchemexpress.com [medchemexpress.com]

To cite this document: BenchChem. [The Multifaceted Pharmacology of NNC 05-2090: A
Comparative Guide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b10771031#advantages-of-nnc-05-2090-s-
polypharmacology]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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